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Compound of Interest

Compound Name: Linoleic acid-13C18

Cat. No.: B3121465 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Linoleic acid-13C18, a valuable tool in metabolic research. Adherence to these

procedures will help maintain a safe laboratory environment and ensure the integrity of your

experiments.

Hazard Identification and Personal Protective
Equipment
Linoleic acid-13C18 is classified as a substance that can cause skin and eye irritation. It may

also be harmful if swallowed or inhaled.[1][2] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Protective gloves
Nitrile or other chemically

resistant gloves are suitable.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes

Impervious clothing should be

worn to prevent skin contact.

[3]

Respiratory Protection Suitable respirator

Recommended when working

in poorly ventilated areas or

when aerosol formation is

possible.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Linoleic acid-13C18 will minimize risks and ensure the

quality of the compound.

1. Receiving and Storage:

Upon receipt, immediately transfer the Linoleic acid-13C18 container to a designated storage

area. For long-term stability, it should be stored in a freezer at -20°C or -80°C, under an inert

gas such as nitrogen or argon, and protected from light and moisture.[2][3][4]

2. Handling and Preparation:

All handling of Linoleic acid-13C18 should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any vapors or aerosols.[1][3] Avoid contact

with skin and eyes.[1][3] Do not eat, drink, or smoke when using this product.[1]

For use as an internal standard or in cell culture: Prepare stock solutions in a suitable

solvent as per your experimental protocol.

For animal studies: The compound may be dissolved in a vehicle such as corn oil or Intralipid

for administration.
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3. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[1][3] Absorb the spill

with a non-combustible material like sand, diatomite, or universal binders.[1][3] The

contaminated material should then be placed in a suitable, closed container for disposal.[2]

4. First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for several minutes.[1]

After skin contact: Wash the affected area with soap and plenty of water.[1][2]

If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration.[2]

If swallowed: Rinse mouth with water. Do not induce vomiting.[1][2]

In all cases of exposure, seek medical attention.[2]

Disposal Plan
All waste containing Linoleic acid-13C18, including empty containers, unused material, and

contaminated absorbents, must be disposed of in accordance with local, state, and federal

regulations for chemical and isotopically labeled waste.[1] Do not allow the product to enter

drains or watercourses.[1][3]

Experimental Workflow
The following diagram illustrates a typical workflow for an experiment involving Linoleic acid-
13C18.
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Caption: Workflow for the safe handling of Linoleic acid-13C18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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